Cas no 1806070-57-4 (3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine
• CAS No: 1806070-57-4
• MF: C₇H₅BrF₂IN
• MW: 347.926580190659
• CID: 4864923
• Update Time: 2025-08-03

3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine

• Inchi： 1S/C7H5BrF2IN/c1-3-5(8)6(11)4(2-12-3)7(9)10/h2,7H,1H3
• InChI Key： QJGYRASSCOTXRF-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=NC=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine

Compound Overview: 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine

The compound 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine, identified by the CAS No. 1806070-57-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, a group of aromatic heterocycles that are widely studied due to their versatile reactivity and structural diversity. The molecule features a pyridine ring substituted with bromine, iodine, a difluoromethyl group, and a methyl group at specific positions, which contribute to its unique chemical properties.

The synthesis of 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and electrophilic fluorination. The presence of multiple halogen atoms (bromine and iodine) on the pyridine ring makes this compound particularly interesting for researchers exploring halogenation effects on molecular reactivity and stability. Recent studies have highlighted the role of such substituted pyridines in catalytic processes, where the halogen atoms can act as directing groups or participate in electron-withdrawing interactions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The combination of bromine, iodine, and fluorinated substituents provides a unique electronic environment that can be exploited in medicinal chemistry to design bioactive molecules. For instance, the difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic profiles in certain drug candidates. Recent research has demonstrated that similar structures can modulate enzyme activity or serve as scaffolds for receptor-targeted therapies.

In addition to its pharmaceutical applications, 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis or as a building block for functional materials. Recent advancements in metalloorganic frameworks (MOFs) have highlighted the importance of such heterocyclic compounds in creating porous materials with tailored properties.

The study of this compound has also contributed to our understanding of halogen bonding, a non-covalent interaction that plays a critical role in molecular recognition and supramolecular chemistry. The presence of both bromine and iodine atoms allows researchers to investigate the relative strengths and specificities of halogen bonds formed with different partners. This knowledge is invaluable for designing self-assembling systems or stimuli-responsive materials.

From an environmental perspective, understanding the degradation pathways of 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine is crucial for assessing its potential impact on ecosystems. Recent studies have focused on photodegradation mechanisms under UV light, revealing that the compound undergoes fragmentation reactions that reduce its persistence in natural environments.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-iodo-2-methylpyridine represents a multifaceted molecule with diverse applications across chemistry and pharmacology. Its unique structure enables it to serve as both a functional material and a bioactive agent, while ongoing research continues to uncover new insights into its properties and uses.